Cas no 24539-28-4 (4-methoxycarbonylcubane-1-carboxylic acid)

• Product Name: 4-methoxycarbonylcubane-1-carboxylic acid
• CAS No: 24539-28-4
• Molecular Formula: C₁₁H₁₀O₄
• Molecular Weight: 206.1947
• MDL: MFCD08458189
• CID: 240737
• PubChem ID: 369179

4-methoxycarbonylcubane-1-carboxylic acid Properties

Names and Identifiers

• Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1,4-dicarboxylicacid, 1-methyl ester
• 4-methoxycarbonylcubane-1-carboxylic acid
• 4-Methoxycarbonylcubanecarboxylic acid
• 1-Methoxycarbonylcubane-4-carboxylic acid
• BM541
• (1s,2R,3R,4s,5s,6S,7S,8r)-4-(Methoxycarbonyl)cubane-1-carboxylic acid
• SCHEMBL14160521
• (1s,2R,3R,4s,5s,6S,7S,8r)-4-(Methoxycarbonyl)cubane-1-carboxylic acid,Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1,4-dicarboxylic acid,1-methyl ester
• NSC640885
• NSC-640885
• SY066536
• 8-(methoxycarbonyl)cubane-1-carboxylic acid
• 4-(METHOXYCARBONYL)CUBANE-1-CARBOXYLIC ACID
• CS-0049983
• EN300-136711
• 1-carboxy-4-carbomethoxycubane
• ZAA53928
• Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1,4-dicarboxylic acid, 1-methyl ester
• Rel-(1r,2R,3R,4r,5s,6S,7S,8s)-4-(methoxycarbonyl)cubane-1-carboxylic acid
• ARRJEFLYRAVFJA-UHFFFAOYSA-N
• Z1508916115
• CHEMBL2006065
• AS-43542
• MFCD08458189
• 4-(Methoxycarbonyl)-1-cubanecarboxylic acid
• AKOS015960190
• 4-(Methoxycarbonyl)cubanecarboxylic Acid
• SCHEMBL352326
• (1s,2R,3r,8S)-4-(methoxycarbonyl)cubane-1-carboxylic acid
• 24539-28-4
• NCI60_013635
• 4-Methoxycarbonylcubanecarboxylic acid, >=97%
• 4-Methoxycarbonylcubanecarboxylic acid, AldrichCPR
• DTXSID50327274

• MDL： MFCD08458189
• InChIKey： ARRJEFLYRAVFJA-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10O4/c1-15-9(14)11-5-2-6(11)4-7(11)3(5)10(2,4)8(12)13/h2-7H,1H3,(H,12,13)
• SMILES： COC(=O)C12C3C4C5(C(O)=O)C3C1C5C24

Computed Properties

• Exact Mass: 206.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 206.05790880g/mol
• Heavy Atom Count: 15
• Complexity: 406
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: -0.01800
• PSA: 63.60000
• Melting Point: 181 °C
• Flash Point: 141.4℃
• Density: 1.956

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids